BE“GHE Foundational & Exploratory

Check Availability & Pricing

Phenafleur molecular weight and formula

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: PHENAFLEUR

cat. No.: B1618771

Phenafleur: A Technical Overview
Abstract

Phenafleur, with the chemical name [2-(cyclohexyloxy)ethyllbenzene, is an aromatic
compound valued for its refined floral fragrance, reminiscent of hyacinth with fruity undertones.
This technical data sheet provides a concise overview of its fundamental molecular and
physical properties. Due to the proprietary nature of its industrial applications, detailed
experimental protocols for its synthesis and analysis are not extensively available in the public
domain. Similarly, its biological signaling pathways have not been a primary focus of published
research. This document compiles the available data to serve as a foundational reference for
researchers and professionals in chemistry and fragrance science.

Chemical Identity and Properties

Phenafleur is chemically identified as [2-(cyclohexyloxy)ethyl]benzene. Its core molecular and
physical characteristics are summarized in the table below.
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Property Value Reference
Molecular Formula C14H200 [1]
Molecular Weight 204.31 g/mol

CAS Number 80858-47-5 [1]

EINECS Number 279-576-2

Appearance Not specified

Refined floral, hyacinth, fruity

Odor [11[2]
(raspberry)

Vapor Pressure 0.004071 mm Hg @ 23°C [1]

LogP 4.5 [1]

Substantivity > 48 hours [1112]

] Up to 20% in fragrance

Typical Use Level [1]

concentrate

Experimental Data

Detailed experimental protocols for the synthesis and quality control of Phenafleur are
proprietary to fragrance manufacturers and are not publicly available. However, general
analytical methods for the identification and quantification of fragrance allergens in commercial
products have been developed. One such method utilizes gas chromatography with mass
spectrometry (GC-MS) to detect and quantify fragrance substances in ready-to-inject fragrance
raw materials. This methodology is designed to identify and quantify volatile compounds
suspected to be allergens in fragrance compositions.

Biological Activity and Signaling Pathways

There is currently no publicly available research detailing the specific biological signaling
pathways associated with Phenafleur. Its primary application is in the fragrance industry, and
its biological interactions are not a common subject of academic or industrial research
publications.
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Logical Workflow for Fragrance Compound Analysis

While specific experimental details for Phenafleur are not available, a general logical workflow
for the analysis of a fragrance compound like Phenafleur can be conceptualized. This involves
initial identification, purity assessment, and quantification in a given matrix. The following
diagram illustrates this generalized workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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